Cas no 2228027-73-2 (rac-(1R,2R)-2-(1,2,2,2-tetrafluoroethyl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(1,2,2,2-tetrafluoroethyl)cyclopropylmethanamine
• CAS No: 2228027-73-2
• MF: C₆H₉F₄N
• MW: 171.135975599289
• CID: 5760837
• PubChem ID: 165641713
• Update Time: 2025-05-22

rac-(1R,2R)-2-(1,2,2,2-tetrafluoroethyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-[(1R,2R)-2-(1,2,2,2-tetrafluoroethyl)cyclopropyl]methanamine
• EN300-1963121
• 2228027-73-2
• rac-(1R,2R)-2-(1,2,2,2-tetrafluoroethyl)cyclopropylmethanamine

• Inchi： 1S/C6H9F4N/c7-5(6(8,9)10)4-1-3(4)2-11/h3-5H,1-2,11H2/t3-,4+,5?/m0/s1
• InChI Key： DMOZVWUYSYXPDP-PYHARJCCSA-N
• SMILES： FC(C(F)(F)F)[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 171.06711194g/mol
• Monoisotopic Mass: 171.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2R)-2-(1,2,2,2-tetrafluoroethyl)cyclopropylmethanamine

Comprehensive Overview of rac-(1R,2R)-2-(1,2,2,2-tetrafluoroethyl)cyclopropylmethanamine (CAS No. 2228027-73-2)

The compound rac-(1R,2R)-2-(1,2,2,2-tetrafluoroethyl)cyclopropylmethanamine (CAS No. 2228027-73-2) is a highly specialized chiral amine with a unique cyclopropyl backbone and a tetrafluoroethyl substituent. This structural complexity makes it a valuable intermediate in pharmaceutical research, agrochemical development, and advanced material sciences. The rac-(1R,2R) designation indicates its racemic nature, which is often a focal point in enantioselective synthesis and drug discovery. Researchers are increasingly interested in this compound due to its potential applications in designing novel bioactive molecules.

One of the most intriguing aspects of rac-(1R,2R)-2-(1,2,2,2-tetrafluoroethyl)cyclopropylmethanamine is its stereochemistry. The cyclopropyl ring introduces significant steric constraints, while the tetrafluoroethyl group enhances its lipophilicity and metabolic stability. These properties are particularly relevant in the development of central nervous system (CNS) drugs, where blood-brain barrier penetration is critical. Recent studies have explored its utility in creating fluorinated analogs of known therapeutics, a trend driven by the growing demand for fluorinated pharmaceuticals in the market.

The synthesis of rac-(1R,2R)-2-(1,2,2,2-tetrafluoroethyl)cyclopropylmethanamine often involves multi-step processes, including cyclopropanation and fluorination reactions. Advanced techniques like asymmetric catalysis are employed to achieve high enantiomeric purity, a topic of significant interest in modern organic chemistry. Given the rising popularity of green chemistry, researchers are also investigating eco-friendly synthetic routes for this compound, minimizing hazardous byproducts and improving atom economy.

In the pharmaceutical industry, rac-(1R,2R)-2-(1,2,2,2-tetrafluoroethyl)cyclopropylmethanamine is being studied for its potential as a building block in protease inhibitors and kinase modulators. Its cyclopropylmethanamine moiety is a common pharmacophore in drugs targeting viral infections and inflammatory diseases. Additionally, the incorporation of fluorine atoms aligns with the broader industry shift toward fluorine-containing drugs, which exhibit improved bioavailability and target selectivity.

Beyond pharmaceuticals, this compound finds applications in material science, particularly in the development of fluorinated polymers. These materials are prized for their thermal stability, chemical resistance, and low surface energy, making them ideal for coatings and electronic components. The unique combination of a cyclopropyl ring and a tetrafluoroethyl group in rac-(1R,2R)-2-(1,2,2,2-tetrafluoroethyl)cyclopropylmethanamine offers new possibilities for designing high-performance materials with tailored properties.

Market trends indicate a growing demand for chiral amines and fluorinated compounds, driven by their versatility in drug discovery and material innovation. As a result, rac-(1R,2R)-2-(1,2,2,2-tetrafluoroethyl)cyclopropylmethanamine is gaining attention from both academic and industrial researchers. Its CAS No. 2228027-73-2 serves as a key identifier in chemical databases, facilitating procurement and collaboration across the scientific community.

In conclusion, rac-(1R,2R)-2-(1,2,2,2-tetrafluoroethyl)cyclopropylmethanamine represents a fascinating intersection of stereochemistry, fluorination, and synthetic innovation. Its diverse applications in pharmaceuticals and materials science underscore its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics and advanced materials.